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Compound of Interest

N-(2-Methoxy-2-
Compound Name:
methylpropyl)formamide

Cat. No. B173919

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of N-
(2-Methoxy-2-methylpropyl)formamide (CAS No. 112129-25-6). Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection. The following
guidelines are based on available safety data sheets and general chemical handling protocols
for formamide derivatives.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.
All handling of N-(2-Methoxy-2-methylpropyl)formamide should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Spill Management

In the event of a spill, the following steps should be taken:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the affected
area and ensure adequate ventilation.
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o Containment: For liquid spills, use an inert absorbent material such as sand, diatomaceous
earth, or a universal binding agent to contain the substance.[1]

o Collection: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.

e Waste Disposal: The collected waste material must be disposed of as hazardous waste
according to the procedures outlined below.

Disposal Procedures

The primary recommended method for the disposal of N-(2-Methoxy-2-
methylpropyl)formamide is through a licensed professional waste disposal service.[3]

Step 1: Waste Collection and Storage

o Collect waste N-(2-Methoxy-2-methylpropyl)formamide in a designated, properly labeled,
and sealed container.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, acids, and bases.[2]

Step 2: Professional Disposal

» Contact a licensed hazardous waste disposal company to arrange for the pickup and
disposal of the chemical waste.

e Provide the disposal company with a copy of the Safety Data Sheet (SDS) for N-(2-
Methoxy-2-methylpropyl)formamide.

e The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[3]

Contaminated Packaging
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» Dispose of contaminated packaging as unused product.[3] Do not reuse containers that have
held N-(2-Methoxy-2-methylpropyl)formamide.

Chemical and Physical Properties

The following table summarizes key quantitative data for N-(2-Methoxy-2-
methylpropyl)formamide.

Property Value

Molecular Formula C6H13NO2
Molecular Weight 131.17 g/mol
CAS Number 112129-25-6
Appearance No data available
Boiling Point No data available
Melting Point No data available
Solubility No data available

Data sourced from available Safety Data Sheets and PubChem.[3][4]

Experimental Protocols: General Neutralization of
Formamides

While a specific experimental protocol for the neutralization of N-(2-Methoxy-2-
methylpropyl)formamide is not readily available, the hydrolysis of formamides is a known
chemical process that can be accelerated by acids or bases. This general information can
inform potential pre-treatment steps before final disposal, to be undertaken only by qualified
personnel with appropriate risk assessment.

General Hydrolysis Principle: Formamides can be hydrolyzed to their corresponding amine and
formic acid. This reaction is typically slow at room temperature but is accelerated by the
presence of acids or bases and by elevated temperatures.
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Caution: The hydrolysis of N-(2-Methoxy-2-methylpropyl)formamide will produce 2-methoxy-
2-methylpropan-1-amine and formic acid. Both of these products may also be hazardous and
require proper disposal. Thermal decomposition at high temperatures can lead to the release of
irritating gases and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and
potentially hydrogen cyanide.[2]

Due to the potential for hazardous byproducts, it is strongly recommended that any chemical
treatment of N-(2-Methoxy-2-methylpropyl)formamide be carried out only after a thorough
evaluation by qualified chemists and in a controlled laboratory setting. For most laboratory
settings, direct disposal via a licensed waste management company is the safest and most
compliant option.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-(2-
Methoxy-2-methylpropyl)formamide.
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Disposal workflow for N-(2-Methoxy-2-methylpropyl)formamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

